2-{[6-(4-fluorophenyl)pyrimidin-4-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[6-(4-fluorophenyl)pyrimidin-4-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H11FN4OS2/c16-11-3-1-10(2-4-11)12-7-14(19-9-18-12)23-8-13(21)20-15-17-5-6-22-15/h1-7,9H,8H2,(H,17,20,21)
• InChI Key: CBNLAEJIHBICNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NC=N2)SCC(=O)NC3=NC=CS3)F
• Molecular Formula: C15H11FN4OS2
• Molecular Weight: 346.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a thiazole ring, and a fluorophenyl group. These groups are common in many pharmaceuticals and could potentially have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a pyrimidine ring (a six-membered ring with two nitrogen atoms) linked to a fluorophenyl group (a benzene ring with a fluorine atom), a thiazole ring (a five-membered ring with one nitrogen atom and one sulfur atom), and an acetamide group (a carbonyl group linked to a nitrogen atom).

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The pyrimidine and thiazole rings, for example, might undergo substitution reactions, while the acetamide group might undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the fluorophenyl group might increase its lipophilicity, while the presence of the acetamide group might allow it to form hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific targets it interacts with. Without more information, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and how it is used. Without more information, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, its potential biological activities, and its safety profile.